H3B-120

• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol
• InChI: InChI=1S/C19H24N4O2S/c1-14-13-26-18(20-14)21-17(24)16-8-10-23(11-9-16)19(25)22(2)12-15-6-4-3-5-7-15/h3-7,13,16H,8-12H2,1-2H3,(H,20,21,24)
• InChIKey: ZEVOZXRSCSSPAO-UHFFFAOYSA-N

H3B-120 Allosteric CPS1 Inhibitor

H3B-120 (CAS 2194903-42-7) is a synthetic small-molecule carbamoyl phosphate synthetase 1 (CPS1) inhibitor discovered through high-throughput screening at H3 Biomedicine [1]. It acts as a competitive, allosteric inhibitor that binds to a previously unknown regulatory pocket between the integrating and ATP A domains of CPS1, blocking ATP hydrolysis in the first step of carbamoyl phosphate synthesis [1]. H3B-120 represents the first reported selective small-molecule inhibitor of CPS1, with no inhibitory activity against the related CPS2 domain of CAD [1]. The compound is commercially available at ≥98% purity (HPLC) as a white to beige powder, soluble in DMSO at 2 mg/mL .

1 Allosteric CPS1 tool compound with co-crystal structural data

2 Selective over CPS2 — avoids pyrimidine biosynthesis interference

3 First-generation chemical probe for urea cycle / cancer dependency studies Short-term cellular assays recommended

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source

H3B-120 Unmatched CPS1 Selectivity

CPS1 is a large, multi-domain enzyme with complex allosteric regulation by N-acetyl-L-glutamate (NAG), and its active site architecture is distinct from the only other human carbamoyl phosphate synthetase, CPS2 [1]. H3B-120 binds to an allosteric pocket unique to CPS1, exploiting structural differences—including non-conserved residues in the K-loop (A655, M656) and the inhibitor-binding pocket (H817, C816) that are absent in CPS2 [1]. This mechanism-based selectivity is not achievable with generic ATP-competitive inhibitors or genetic knockdown methods (siRNA/shRNA), which lack isoform discrimination and reversibility [1]. Furthermore, later-generation CPS1 inhibitors such as H3B-616, while more potent, belong to a distinct 2,6-dimethylpiperazine chemotype with different physicochemical and pharmacokinetic profiles [2]. Direct substitution without experimental validation would risk loss of the specific allosteric mechanism and selectivity profile that define H3B-120.

Chemotype H3B-616 (2,6-dimethylpiperazine) may exhibit distinct PK and physicochemical profiles; direct replacement without validation risks loss of allosteric signature.

Mechanism Genetic knockdown (siRNA/shRNA) lacks isoform discrimination and temporal control; allosteric binding pocket is unique to H3B-120 chemotype.

Stability Metabolic stability context differs significantly from later-generation inhibitors; experimental timeline must match compound half-life.

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source
• [2] Rolfe A, et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters. 2020 May 26;11(6):1305-1309. View Source

H3B-120 Comparative Evidence

Biochemical Potency vs H3B-616

H3B-120 inhibits CPS1 carbamoyl phosphate synthetase activity with an IC50 of 1.5 μM and a Ki of 1.4 μM in steady-state kinetic assays [1]. The later-generation inhibitor H3B-616 achieves substantially higher biochemical potency with an IC50 of 66 nM [2], representing a ~23-fold improvement. However, H3B-120 remains the first-generation chemical probe with the most extensively characterized allosteric binding mechanism, including a solved co-crystal structure (PDB: 6UEL using analog H3B-193) [1].

Biochemical Potency vs H3B-616

Cross-study comparable

H3B-120 IC50 = 1.5 μM, Ki = 1.4 μM
H3B-616 IC50 = 66 nM (~23-fold more potent)

Supports structure-based probe selection; H3B-120 remains the crystallographically characterized first-generation tool.

CPS1 carbamoyl phosphate synthetase assay.

Evidence Dimension	Biochemical IC50 for CPS1 carbamoyl phosphate synthetase activity
Target Compound Data	IC50 = 1.5 μM; Ki = 1.4 μM
Comparator Or Baseline	H3B-616: IC50 = 66 nM (0.066 μM); initial screening hit piperazine 2: IC50 = 7.8 μM
Quantified Difference	H3B-616 is ~23-fold more potent than H3B-120; H3B-120 is ~5.2-fold more potent than piperazine 2
Conditions	Biochemical assay measuring ADP formation from CPS1; steady-state kinetic ATP competition experiment globally fitted to mixed inhibition model

Why This Matters

H3B-120 occupies a unique position as the structurally characterized first-generation probe, allowing researchers to build on established crystallographic data when designing new inhibitors, while H3B-616 offers higher potency but with a different chemotype.

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source
• [2] Rolfe A, et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters. 2020 May 26;11(6):1305-1309. View Source

CPS1 Isoform Selectivity

H3B-120 demonstrates exquisitely selective inhibition of CPS1 without affecting CPS2 activity of CAD, even at the highest tested concentration of 70 μM [1]. In contrast, the related inhibitor H3B-616 also shows no appreciable inhibition of CPS2 (IC50 > 100 μM), indicating that selectivity is a class feature but with distinct molecular determinants [2]. Sequence alignment reveals that key amino acids forming the allosteric pocket in CPS1—including H817 (replaced by aspartate in CPS2), C816 (replaced by valine in CPS2), and the K-loop residues A655/M656 (proline and leucine in CPS2)—are not conserved [1]. Non-selective CPS1/CPS2 inhibition would likely cause toxicity because all tissues depend on CAD for de novo pyrimidine synthesis [1].

CPS1 Isoform Selectivity

Cross-study comparable

CPS1 IC50 = 1.5 μM
CPS2: no inhibition at 70 μM
Selectivity window > 46-fold

Isoform-selective profile avoids CPS2-dependent pyrimidine pathway disruption.

Key non-conserved residues: H817, C816, K-loop.

Evidence Dimension	Isoform selectivity: CPS1 inhibition vs. CPS2 inhibition
Target Compound Data	CPS1 IC50 = 1.5 μM; CPS2: no inhibition at 70 μM
Comparator Or Baseline	H3B-616: CPS1 IC50 = 66 nM; CPS2: no inhibition at >100 μM
Quantified Difference	Selectivity window > 46-fold for CPS1 over CPS2 (H3B-120); > 1,500-fold for H3B-616
Conditions	CPS1 biochemical assay (ADP formation); CPS2 assay using recombinant CAD

Why This Matters

CPS1 isoform selectivity is critical for avoiding toxicity from inhibition of ubiquitous CPS2-dependent pyrimidine biosynthesis; H3B-120 provides a well-characterized selective scaffold with structural rationale.

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source
• [2] Rolfe A, et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters. 2020 May 26;11(6):1305-1309. View Source

Cellular CPS1 Inhibition in Hepatocytes

H3B-120 inhibits urea production in primary human hepatocytes in a dose-dependent manner at concentrations of 25–100 μM, though cellular potency is reduced compared to enzymatic assays due to rapid metabolic degradation [1]. At a 2-hour time point, H3B-120 fully blocks 15N-ammonia incorporation into pyrimidines (uracil, uridine, uridine monophosphate) without affecting purine labeling (adenosine, guanosine), confirming targeted cellular CPS1 inhibition [1]. In contrast, H3B-616 achieves a cellular IC50 of 0.24 μM (240 nM) for CPS1 inhibition and demonstrates significantly improved human hepatocyte stability (8.7 vs. 35 μL/min/10⁶ cells for H3B-120) [2]. The short half-life of H3B-120 (40 minutes) necessitates consideration of incubation time when designing cellular experiments [1].

Cellular Inhibition & Stability

Cross-study comparable

H3B-120: urea inhibition 25–100 μM, t1/2 = 40 min, stability 35 μL/min/10⁶ cells
H3B-616: cellular IC50 = 0.24 μM, stability 8.7 μL/min/10⁶ cells

Short-term mechanistic studies (≤2 h) may leverage H3B-120; longer assays require stability-optimized tools.

Primary human hepatocytes, 15N-ammonia labeling.

Evidence Dimension	Cellular CPS1 inhibition in human hepatocytes
Target Compound Data	Dose-dependent urea inhibition at 25–100 μM; full pyrimidine labeling blockade at 2 h; half-life = 40 min in hepatocytes; hepatocyte stability = 35 μL/min/10⁶ cells
Comparator Or Baseline	H3B-616: cellular IC50 = 0.24 μM; hepatocyte stability = 8.7 μL/min/10⁶ cells
Quantified Difference	H3B-616 shows ~100-fold improvement in cellular potency and ~4-fold improvement in hepatocyte stability
Conditions	Primary human hepatocytes; urea secretion measured after 16 h; 15N-ammonia labeling for pyrimidine MetID at 2 h

Why This Matters

H3B-120 is suitable for short-term cellular mechanistic studies (≤2 h) where its metabolic instability is less problematic, while H3B-616 is preferred for longer-duration cellular assays; researchers must select the appropriate tool based on experimental timeline.

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source
• [2] Rolfe A, et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters. 2020 May 26;11(6):1305-1309. View Source

Allosteric Binding Mechanism

The co-crystal structure of CPS1 bound to H3B-193 (a more potent H3B-120 analog, PDB: 6UEL, 1.90 Å resolution) reveals that these inhibitors bind to a previously unidentified allosteric pocket situated between the integrating and ATP A domains, ~17 Å from the ADP binding site [1]. This binding stabilizes the K-loop (residues V653–H659) in a conformation that prevents ATP binding and catalysis, explaining the observed competition with both ATP (α = 76.7, indicating higher affinity for apoenzyme) and NAG [1]. In contrast, genetic approaches (siRNA/shRNA knockdown) lack the reversibility and temporal control afforded by small-molecule inhibition, while also showing less isoform selectivity than H3B-120 [1]. No other small-molecule CPS1 inhibitor has a solved co-crystal structure demonstrating this allosteric mechanism [2].

Allosteric Binding Mechanism

Class-level inference

Co-crystal structure (PDB: 6UEL, 1.90 Å) via analog H3B-193; mixed inhibition α = 76.7

Only CPS1 inhibitor class with solved allosteric binding pose; supports rational design workflows.

Genetic methods lack this structural and reversible control.

Evidence Dimension	Mechanism of action and available structural data
Target Compound Data	Allosteric inhibitor binding to unique pocket; co-crystal structure (via H3B-193 analog, PDB: 6UEL); α value = 76.7 (mixed inhibition); competes with ATP and NAG
Comparator Or Baseline	Genetic methods: CPS1 siRNA/shRNA knockdown; H3B-616: also allosteric but with distinct 2,6-dimethylpiperazine scaffold
Quantified Difference	H3B-120/H3B-193 series is the only CPS1 inhibitor class with a solved co-crystal structure; genetic knockdown cannot achieve isoform-specific CPS1 inhibition
Conditions	X-ray crystallography at 1.90 Å resolution; steady-state kinetic assays

Why This Matters

The availability of high-resolution structural data for the H3B-120 chemotype makes it the preferred starting point for structure-based drug design and mechanistic studies, distinguishing it from all other reported CPS1 inhibitors.

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source
• [2] Rolfe A, et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters. 2020 May 26;11(6):1305-1309. View Source

H3B-120 Application Scenarios

In Vitro CPS1 Allosteric Studies

H3B-120 is ideally suited for short-term (≤2 h) biochemical and cellular experiments investigating the allosteric regulation of CPS1 by NAG and ATP, given its well-characterized mixed inhibition kinetics (α = 76.7) and the availability of co-crystal structural data [1]. Researchers studying the interplay between the urea cycle and pyrimidine biosynthesis can use H3B-120 at 25–100 μM to achieve dose-dependent blockade of urea production and pyrimidine labeling in primary human hepatocytes [1].

Structure-Based Drug Design

The H3B-120 scaffold, with its solved co-crystal structure (PDB: 6UEL via analog H3B-193), serves as the only structurally validated starting point for rational design of next-generation CPS1 inhibitors [1]. Medicinal chemistry teams can leverage the detailed binding pose information—including key interactions with W776, H817, C816, and I851—to guide scaffold hopping and potency optimization efforts [1].

CPS1 Dependency in Cancer Cells

H3B-120 can be deployed as a chemical probe to assess CPS1 dependency across cancer cell lines, particularly in NSCLC, colon cancer, cholangiocarcinoma, and glioblastoma models where CPS1 overexpression correlates with poor prognosis [1]. Its selectivity for CPS1 over CPS2 (no inhibition at 70 μM) ensures that observed anti-proliferative effects are attributable to CPS1 inhibition rather than blockade of global pyrimidine biosynthesis [1].

Comparative Studies with H3B-616

Researchers designing experiments that require extended cellular incubation times should evaluate both H3B-120 and H3B-616 based on their distinct stability profiles. H3B-120 (hepatocyte t₁/₂ = 40 min; stability = 35 μL/min/10⁶ cells) is appropriate for acute mechanistic studies, while H3B-616 (stability = 8.7 μL/min/10⁶ cells; cellular IC50 = 0.24 μM) is better suited for long-duration assays [1][2]. Using both compounds in parallel can help dissect time-dependent pharmacological effects of CPS1 inhibition [2].

Application

Selection Property

Validation Focus

CPS1 allosteric regulation studies

Allosteric mechanism characterization

Short-term target engagement and urea cycle blockade

CPS1 inhibitor design

Solved co-crystal structural data (PDB: 6UEL)

Binding pose-guided scaffold optimization

Cancer cell CPS1 dependency profiling

CPS1/CPS2 isoform selectivity

CPS1-dependent anti-proliferative endpoint review

CPS1 inhibitor comparison studies

Metabolic stability and cellular half-life

Time-dependent inhibition assay context

• [1] Yao S, et al. Small Molecule Inhibition of CPS1 Activity through an Allosteric Pocket. Cell Chemical Biology. 2020 Mar 19;27(3):259-268.e5. View Source
• [2] Rolfe A, et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters. 2020 May 26;11(6):1305-1309. View Source